Cas no 2095249-79-7 (Benzenemethanamine, 3-methyl-5-(trifluoromethyl)-, hydrochloride (1:1))

• Product Name: Benzenemethanamine, 3-methyl-5-(trifluoromethyl)-, hydrochloride (1:1)
• CAS No: 2095249-79-7
• MF: C₉H₁₁ClF₃N
• MW: 225.638551950455
• CID: 5548056
• Update Time: 2025-08-05

Benzenemethanamine, 3-methyl-5-(trifluoromethyl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 3-methyl-5-(trifluoromethyl)-, hydrochloride (1:1)

• Inchi： 1S/C9H10F3N.ClH/c1-6-2-7(5-13)4-8(3-6)9(10,11)12;/h2-4H,5,13H2,1H3;1H
• InChI Key： LXSUPRLOWJZERH-UHFFFAOYSA-N
• SMILES： C(C1C=C(C)C=C(CN)C=1)(F)(F)F.Cl

Additional information on Benzenemethanamine, 3-methyl-5-(trifluoromethyl)-, hydrochloride (1:1)

Benzenemethanamine, 3-methyl-5-(trifluoromethyl)-, hydrochloride (1:1) and Its Significance in Modern Chemical Research

Benzenemethanamine, 3-methyl-5-(trifluoromethyl)-, hydrochloride (1:1) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, identified by its CAS number 2095249-79-7, is a derivative of aniline and features a unique structural configuration that makes it a valuable candidate for various applications in medicinal chemistry and synthetic organic chemistry.

The molecular structure of Benzenemethanamine, 3-methyl-5-(trifluoromethyl)-, hydrochloride (1:1) consists of a benzene ring substituted with a methyl group at the 3-position and a trifluoromethyl group at the 5-position. The presence of these functional groups enhances its reactivity and makes it suitable for further derivatization, which is crucial for developing new pharmaceutical agents. The hydrochloride salt form ensures stability and solubility, making it easier to handle and incorporate into various chemical reactions.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability and improved pharmacokinetic properties. The trifluoromethyl group in Benzenemethanamine, 3-methyl-5-(trifluoromethyl)-, hydrochloride (1:1) contributes to these desirable characteristics, making it an attractive building block for drug discovery. Researchers have leveraged this compound to develop novel molecules with potential therapeutic applications in areas such as oncology, anti-inflammatory diseases, and infectious diseases.

One of the most compelling aspects of Benzenemethanamine, 3-methyl-5-(trifluoromethyl)-, hydrochloride (1:1) is its role in the synthesis of bioactive molecules. The unique combination of the methyl and trifluoromethyl groups provides a scaffold that can be modified to target specific biological pathways. For instance, studies have shown that derivatives of this compound exhibit inhibitory activity against certain enzymes and receptors involved in cancer progression. This has spurred further investigation into its potential as a lead compound for the development of new anticancer drugs.

The pharmaceutical industry has been particularly keen on exploring the therapeutic potential of fluorinated anilines. The structural features of Benzenemethanamine, 3-methyl-5-(trifluoromethyl)-, hydrochloride (1:1) make it an excellent candidate for generating libraries of compounds for high-throughput screening. Such libraries are instrumental in identifying novel drug candidates with high efficacy and low toxicity. The compound's ability to serve as a precursor for more complex molecules has opened up new avenues in medicinal chemistry research.

Advances in computational chemistry have also played a pivotal role in understanding the behavior of Benzenemethanamine, 3-methyl-5-(trifluoromethyl)-, hydrochloride (1:1). Molecular modeling techniques have been employed to predict its interactions with biological targets, providing insights into its mechanism of action. These computational studies have complemented experimental efforts, enabling researchers to design more effective derivatives with optimized pharmacological properties.

The synthesis of Benzenemethanamine, 3-methyl-5-(trifluoromethyl)-, hydrochloride (1:1) involves multi-step organic reactions that highlight the expertise required in synthetic chemistry. The process typically begins with the functionalization of a benzene ring followed by the introduction of the methyl and trifluoromethyl groups. The final step involves converting the free base into its hydrochloride salt to enhance stability. Each step must be carefully controlled to ensure high yield and purity, underscoring the importance of meticulous experimental design.

In conclusion, Benzenemethanamine, 3-methyl-5-(trifluoromethyl)-, hydrochloride (1:1), with its CAS number 2095249-79-7, represents a significant advancement in chemical research. Its unique structural features make it a versatile tool for developing new pharmaceuticals with improved efficacy and safety profiles. As research continues to uncover new applications for this compound, it is likely to remain at the forefront of medicinal chemistry innovation.